2-ethoxy-N-(isochroman-3-ylmethyl)-N-methylacetamide

• IUPAC Name: N-(3,4-dihydro-1H-isochromen-3-ylmethyl)-2-ethoxy-N-methylacetamide
• InChI: InChI=1S/C15H21NO3/c1-3-18-11-15(17)16(2)9-14-8-12-6-4-5-7-13(12)10-19-14/h4-7,14H,3,8-11H2,1-2H3
• InChI Key: GFUUMTKIUYWTTF-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)N(C)CC1CC2=CC=CC=C2CO1
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol

Description

2-ethoxy-N-(isochroman-3-ylmethyl)-N-methylacetamide, also known as JNJ-40411813, is a synthetic compound that has been studied for its potential therapeutic applications in various diseases. It was first synthesized by Janssen Pharmaceutica in 2012 and has since been the subject of numerous scientific studies.

Scientific Research Applications

• Reactivity Studies : A study by Yamato, Ishikawa, and Kobayashi (1980) on the reactivity of isocoumarins revealed that the C(1)-position of 1-ethoxyisochroman is susceptible to attack by various nucleophilic reagents, leading to the formation of different derivatives, including 1-alkoxyisochromans and 1-(hydroxyphenyl) isochromans. This indicates the potential of 2-ethoxy-N-(isochroman-3-ylmethyl)-N-methylacetamide in synthetic organic chemistry (Yamato, Ishikawa, & Kobayashi, 1980).

• Analytical Characterization : Wallach et al. (2016) conducted syntheses and analytical characterizations of N-alkyl-arylcyclohexylamines, a group of compounds related to 2-ethoxy-N-(isochroman-3-ylmethyl)-N-methylacetamide. They provided detailed analytical characterizations using various techniques, which could be relevant for similar compounds (Wallach et al., 2016).

• Density Functional Theory (DFT) Studies : Ji et al. (2020) used DFT to calculate the IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components, providing insights into the structural and vibrational analysis of similar compounds (Ji et al., 2020).

• Bioactive Compound Synthesis : In 2009, Li and Yang synthesized methyl 2-methoxyimino-2-{2-[(substituted benzylidene)aminooxymethyl]phenyl}acetate and 2-methoxyimino-2-{2-[(substituted benzylidene)aminooxymethyl]phenyl}-N-methylacetamide derivatives, demonstrating the role of similar compounds in the development of bioactive molecules (Li & Yang, 2009).

• Solvent Interaction Studies : Sayed, Jacobs, and Taljaard (2015) reported on the solvent manipulation of N-methylacetamide inclusion compounds, providing insights into the interactions and crystal structures relevant to 2-ethoxy-N-(isochroman-3-ylmethyl)-N-methylacetamide (Sayed, Jacobs, & Taljaard, 2015).